1h-Indazole,4-bromo-1-methyl-5-(1-methylethyl)-
Cat. No. B8673704
M. Wt: 253.14 g/mol
InChI Key: PGLLLRXIMBKIMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]2[cH:4][n:5][nH:6][c:7]2[cH:8][cH:9][c:10]1[CH:11]([CH3:12])[CH3:13].[H-:14].[I:16][CH3:17].[Na+:15].[O:18]=[CH:19][N:20]([CH3:21])[CH3:22]>>[Br:1][c:2]1[c:3]2[cH:4][n:5][n:6]([CH3:17])[c:7]2[cH:8][cH:9][c:10]1[CH:11]([CH3:12])[CH3:13]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)c1ccc2[nH]ncc2c1Br
|
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CI
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C)c1ccc2c(cnn2C)c1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
